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Compound of Interest

Compound Name: Cilastatin-15N-d3
Cat. No.: B12403307
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Cilastatin-15N-d3, an isotopically
labeled form of Cilastatin. It is primarily intended for use as an internal standard in quantitative
bioanalytical studies. This document details its chemical properties, the mechanism of action of
its parent compound, relevant quantitative data, and a representative experimental protocol for
its application.

Core Properties of Cilastatin-15N-d3

Cilastatin-15N-d3 is a stable isotope-labeled version of cilastatin, designed for use in mass
spectrometry-based applications. The incorporation of one nitrogen-15 atom and three
deuterium atoms results in a predictable mass shift, making it an ideal internal standard for the
accurate quantification of cilastatin in complex biological matrices.
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Property

Data

Reference

CAS Number

2738376-83-3

[1112][31[4]

Formal Name

(2)-7-((2-(amino-15N)-2-
carboxyethyl-1,1,2-d3)thio)-2-
((S)-2,2-dimethylcyclopropane-
1-carboxamido)hept-2-enoic

[1]

acid
Molecular Formula C16H23D3N[*>N]OsS
Formula Weight 362.5 g/mol

>99% deuterated forms (da-

Purity
ds); <1% do
Formulation A solid
N Soluble in DMSO, Methanol,
Solubility

and Water

Primary Application

Internal standard for the
guantification of cilastatin by
Gas Chromatography (GC) or
Liguid Chromatography-Mass
Spectrometry (LC-MS)

Mechanism of Action of Cilastatin

Cilastatin itself possesses no antibacterial activity. Its clinical utility stems from its ability to

inhibit the enzyme dehydropeptidase-I (DHP-I), which is located in the brush border of the renal

tubules. The primary function of DHP-I is to metabolize and inactivate the carbapenem

antibiotic, imipenem.

By competitively and reversibly inhibiting DHP-I, cilastatin prevents the renal degradation of

imipenem. This co-administration results in a higher urinary concentration and a prolonged

plasma half-life of active imipenem, enhancing its antibacterial efficacy and protecting against

potential nephrotoxic effects associated with high concentrations of imipenem metabolites.
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Mechanism of Cilastatin in preventing Imipenem degradation.

Quantitative Data: Inhibitory Activity of Cilastatin

The following table summarizes the inhibitory potency of the parent compound, cilastatin,
against various enzymes. This data is crucial for understanding its pharmacological profile.

Organism/Sou Inhibition

Enzyme Target . Value (pM) Reference
rce Metric

Renal
Dipeptidase Human Ki 0.7
(DHP-I)
Porcine )

) ) Porcine ICs0 0.11
Dipeptidase
Metallo-[3- Aeromonas

ICso0 178

lactamase CphA  hydrophila
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Application in Bioanalysis: Use as an Internal
Standard

In quantitative analytical chemistry, particularly in techniques like LC-MS, an internal standard
(IS) is a substance with similar physicochemical properties to the analyte, which is added in a
known quantity to samples. Cilastatin-15N-d3 serves this purpose for the quantification of
cilastatin.

The use of a stable isotope-labeled internal standard is considered the gold standard. Because
it is chemically identical to the analyte (cilastatin), it co-elutes chromatographically and exhibits
similar ionization efficiency in the mass spectrometer. However, it is distinguishable by its
higher mass. This allows for the correction of variability during sample preparation (e.g.,
extraction) and instrument analysis (e.g., injection volume, ion suppression), leading to highly
accurate and precise quantification.
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Quantitative Bioanalysis Workflow
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Workflow for using Cilastatin-15N-d3 as an internal standard.
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Experimental Protocol: Quantification of Cilastatin
in Human Plasma

This section provides a representative protocol for the determination of cilastatin
concentrations in human plasma using Cilastatin-15N-d3 as an internal standard with LC-
MS/MS.

5.1. Materials and Reagents

« Cilastatin reference standard

o Cilastatin-15N-d3 (Internal Standard)

e Human plasma (with anticoagulant, e.g., K2zEDTA)
o Acetonitrile (ACN), HPLC grade

e Formic acid, LC-MS grade

e Deionized water, 18 MQ-cm

5.2. Preparation of Solutions

e Stock Solutions (1 mg/mL): Prepare separate stock solutions of cilastatin and Cilastatin-
15N-d3 in methanol.

o Working Standard Solutions: Serially dilute the cilastatin stock solution with a 50:50 mixture
of ACN and water to prepare calibration standards ranging from 1 ng/mL to 1000 ng/mL.

¢ Internal Standard Working Solution (50 ng/mL): Dilute the Cilastatin-15N-d3 stock solution
with ACN.

5.3. Sample Preparation (Protein Precipitation)

» Aliquot 100 pL of plasma sample (calibration standard, quality control, or unknown) into a 1.5
mL microcentrifuge tube.

e Add 200 pL of the Internal Standard Working Solution (50 ng/mL in ACN) to each tube.
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e Vortex mix for 30 seconds to precipitate plasma proteins.
e Centrifuge at 14,000 rpm for 10 minutes at 4°C.
o Transfer 150 pL of the clear supernatant to an HPLC vial for analysis.

5.4. LC-MS/MS Conditions

LC System: Standard HPLC or UHPLC system.

e Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 um patrticle size).
» Mobile Phase A: 0.1% Formic acid in water.

» Mobile Phase B: 0.1% Formic acid in acetonitrile.

e Gradient: A linear gradient from 5% B to 95% B over 3 minutes, hold for 1 minute, and re-
equilibrate for 1 minute.

e Flow Rate: 0.4 mL/min.
e Injection Volume: 5 pL.

o Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source, operating in positive ion mode.

o Detection: Multiple Reaction Monitoring (MRM).
o Cilastatin Transition:Q1 m/z - Q3 m/z (specific values to be determined by infusion).

o Cilastatin-15N-d3 Transition:Q1 m/z - Q3 m/z (specific values to be determined by
infusion, expecting a +4 Da shift from the parent compound).

5.5. Data Analysis
 Integrate the peak areas for both the cilastatin and Cilastatin-15N-d3 MRM transitions.

o Calculate the ratio of the analyte peak area to the internal standard peak area.
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o Construct a calibration curve by plotting the peak area ratio against the nominal
concentration of the calibration standards using a weighted (e.g., 1/x?) linear regression.

» Determine the concentration of cilastatin in unknown samples by interpolating their peak
area ratios from the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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